Cas no 2680874-91-1 (tert-butyl 4-(2-cyanoethyl)-1H-pyrazole-1-carboxylate)

• Product Name: tert-butyl 4-(2-cyanoethyl)-1H-pyrazole-1-carboxylate
• CAS No: 2680874-91-1
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 5654152
• PubChem ID: 165910733
• Update Time: 2025-06-09

tert-butyl 4-(2-cyanoethyl)-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-cyanoethyl)-1H-pyrazole-1-carboxylate
• EN300-28262824
• 2680874-91-1

• Inchi： 1S/C11H15N3O2/c1-11(2,3)16-10(15)14-8-9(7-13-14)5-4-6-12/h7-8H,4-5H2,1-3H3
• InChI Key： KCCAOOMMUCRPPP-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(C=N1)CCC#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 221.116426730g/mol
• Monoisotopic Mass: 221.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.9Ų

Additional information on tert-butyl 4-(2-cyanoethyl)-1H-pyrazole-1-carboxylate

Comprehensive Overview of tert-butyl 4-(2-cyanoethyl)-1H-pyrazole-1-carboxylate (CAS No. 2680874-91-1)

tert-butyl 4-(2-cyanoethyl)-1H-pyrazole-1-carboxylate (CAS No. 2680874-91-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of pyrazole derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both a cyanoethyl group and a tert-butyl carboxylate moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in kinase inhibitors and catalytic reactions, aligning with current trends in precision medicine and green chemistry.

In recent years, the demand for high-purity intermediates like tert-butyl 4-(2-cyanoethyl)-1H-pyrazole-1-carboxylate has surged, driven by advancements in small-molecule therapeutics and crop protection agents. A common query among scientists is how this compound compares to other pyrazole-based building blocks in terms of reactivity and stability. Studies suggest that its steric hindrance from the tert-butyl group enhances selectivity in coupling reactions, a feature highly sought after in fragment-based drug design. Additionally, its solubility profile in organic solvents makes it suitable for high-throughput screening platforms, addressing the industry's need for efficient compound libraries.

The synthesis of tert-butyl 4-(2-cyanoethyl)-1H-pyrazole-1-carboxylate typically involves multistep organic transformations, with emphasis on optimizing yield and minimizing byproducts. One frequently searched topic revolves around its scalability under industrial conditions. Recent publications highlight the use of microwave-assisted synthesis to reduce reaction times, a method gaining traction in process chemistry circles. Environmental considerations also play a role, as researchers explore biodegradable catalysts for its production—a nod to the growing emphasis on sustainable chemistry practices.

From an analytical perspective, characterization of CAS No. 2680874-91-1 relies heavily on NMR spectroscopy and mass spectrometry, techniques often discussed in online forums dedicated to organic synthesis troubleshooting. Its crystalline properties have been investigated for potential applications in molecular encapsulation, a hot topic in nanotechnology research. Furthermore, computational chemists are modeling its electronic structure to predict interactions with biological targets, leveraging AI-driven drug discovery tools that dominate contemporary scientific discourse.

In conclusion, tert-butyl 4-(2-cyanoethyl)-1H-pyrazole-1-carboxylate represents a compelling case study at the intersection of medicinal chemistry and industrial applications. Its adaptability to both traditional and cutting-edge methodologies ensures its relevance in answering today's challenges, from developing next-generation therapeutics to pioneering eco-friendly synthesis routes. As innovation accelerates, this compound will likely remain a focal point for interdisciplinary research.